Cas no 27675-40-7 (Cocculidine)

Cocculidine structure
Cocculidine structure
Product Name:Cocculidine
CAS No:27675-40-7
MF:C18H23NO2
MW:285.38072514534
CID:272134
PubChem ID:72945082
Update Time:2024-02-29

Cocculidine Chemical and Physical Properties

Names and Identifiers

    • Erythrinan,1,6-didehydro-3,15-dimethoxy-, (3b)- (9CI)
    • (+)-Coculidine
    • 1H-Indolo[7a,1-a]isoquinoline,erythrinan deriv.
    • Cocculidine
    • Coculidine
    • O-Methylcocculine
    • Cocculitine
    • DTXSID00950334
    • J-501177
    • (3Beta)-1,6-didehydro-3,15-dimethoxy-erythrinan
    • 2,11-Dimethoxy-1,2,4,5,7,8,12b,12c-octahydroindolo[7,1-ab][3]benzazepine
    • Erythrinan, 1,6-didehydro-3,15-dimethoxy-, (3beta)-
    • 27675-40-7
    • Inchi: 1S/C18H23NO2/c1-20-15-5-3-13-7-9-19-10-8-14-4-6-16(21-2)12-18(14,19)17(13)11-15/h3-5,11,16H,6-10,12H2,1-2H3/t16-,18-/m0/s1
    • InChI Key: ZJIQUKCYEXAGJX-WMZOPIPTSA-N
    • SMILES: O(C)[C@H]1CC=C2CCN3CCC4C=CC(=CC=4[C@@]32C1)OC

Computed Properties

  • Exact Mass: 285.172878976g/mol
  • Monoisotopic Mass: 285.172878976g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 435
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 21.7
  • XLogP3: 2.3
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